Pentastrontium fluoride triphosphate

• CAS RN: 12168-31-9
• Molecular Formula: F5O50P15Sr5-20
• Molecular Weight: 1797.668431
• IUPAC Name: pentastrontium;fluoride;triphosphate
• InChI: InChI=1S/FH.3H3O4P.5Sr/c;3*1-5(2,3)4;;;;;/h1H;3*(H3,1,2,3,4);;;;;/q;;;;5*+2/p-10
• InChI Key: JDERQCCVGNRMMO-UHFFFAOYSA-D
• SMILES: [O-]P(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[F-].[Sr+2].[Sr+2].[Sr+2].[Sr+2].[Sr+2]
• synonyms: pentastrontium fluoride triphosphate

Description

Pentastrontium fluoride triphosphate (Sr5(PO4)3F) is a type of inorganic compound that has gained attention in the scientific community due to its unique properties. It is a white crystalline powder that is insoluble in water and has a high melting point of 1500°C. This compound has the potential to be used in various scientific research applications, including as a biomaterial and in the development of new materials with specific properties.

Mechanism Of Action

The mechanism of action of pentastrontium fluoride triphosphate is not yet fully understood. However, it is believed that the compound interacts with biological tissues and cells in a way that promotes tissue growth and repair. This makes it an ideal material for use in the development of new medical devices and implants.

Biochemical And Physiological Effects

Studies have shown that pentastrontium fluoride triphosphate has a number of biochemical and physiological effects. It has been shown to promote the growth of bone tissue and to enhance the healing process in bone fractures. Additionally, it has been shown to have antibacterial properties, making it an ideal material for use in the development of medical devices that are resistant to infection.

Advantages And Limitations For Lab Experiments

The advantages of using pentastrontium fluoride triphosphate in lab experiments include its high purity and stability. However, its high melting point can make it difficult to work with, and it is also relatively expensive compared to other materials.

Future Directions

There are a number of future directions for research on pentastrontium fluoride triphosphate. One area of interest is in the development of new biomaterials that can be used in medical implants and devices. Additionally, researchers are interested in exploring the potential of this compound as a catalyst for chemical reactions and as a material for use in electronic devices. Finally, there is ongoing research into the mechanism of action of pentastrontium fluoride triphosphate, which could lead to the development of new treatments for a variety of medical conditions.

Synthesis Methods

The synthesis of pentastrontium fluoride triphosphate involves the reaction of strontium nitrate, ammonium dihydrogen phosphate, and ammonium fluoride. The reaction is carried out at high temperatures and under controlled conditions to ensure the formation of the desired compound. The resulting product is then purified through a series of washing and drying steps to remove any impurities.

Scientific Research Applications

Pentastrontium fluoride triphosphate has been studied extensively for its potential use in various scientific research applications. One of the most promising applications is in the field of biomaterials. The compound has been shown to have excellent biocompatibility and can be used as a coating material for implants and other medical devices.